Cas no 2189893-22-7 (1-(3aR,6aS)-hexahydro-1H-furo3,4-cpyrrol-5-ylprop-2-en-1-one)

• Product Name: 1-(3aR,6aS)-hexahydro-1H-furo3,4-cpyrrol-5-ylprop-2-en-1-one
• CAS No: 2189893-22-7
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5409682
• PubChem ID: 132317201
• Update Time: 2025-07-09

1-(3aR,6aS)-hexahydro-1H-furo3,4-cpyrrol-5-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• rel-1-[(3aR,6aS)-Tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl]-2-propen-1-one
• 1-[(3aR,6aS)-hexahydro-1H-furo[3,4-c]pyrrol-5-yl]prop-2-en-1-one
• Z2853969337
• EN300-2491301
• AKOS034818684
• 1-[(3Ar,6aS)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]pyrrol-5-yl]prop-2-en-1-one
• 2189893-22-7
• 1-(3aR,6aS)-hexahydro-1H-furo3,4-cpyrrol-5-ylprop-2-en-1-one

• Inchi： 1S/C9H13NO2/c1-2-9(11)10-3-7-5-12-6-8(7)4-10/h2,7-8H,1,3-6H2/t7-,8+
• InChI Key： ZBVPGCUQJXECAI-OCAPTIKFSA-N
• SMILES： O1C[C@@H]2CN(C(C=C)=O)C[C@@H]2C1

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.130±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 333.1±31.0 °C(Predicted)
• pka: -0.31±0.20(Predicted)

Additional information on 1-(3aR,6aS)-hexahydro-1H-furo3,4-cpyrrol-5-ylprop-2-en-1-one

1-(3aR,6aS)-hexahydro-1H-furo[3,4-c]pyrrol-5-ylprop-2-en-1-one: A Comprehensive Overview

The compound CAS No 2189893-22-7, also known as 1-(3aR,6aS)-hexahydro-1H-furo[3,4-c]pyrrol-5-ylprop-2-en-1-one, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into the structural characteristics, synthesis methods, biological properties, and potential applications of this compound.

Structural Analysis

The molecular structure of 1-(3aR,6aS)-hexahydro-1H-furo[3,4-c]pyrrol-5-ylprop-2-en-1-one is characterized by a fused bicyclic system comprising a furan ring and a pyrrole ring. The stereochemistry at positions 3aR and 6aS plays a crucial role in determining the compound's pharmacokinetic properties. The presence of a propenone group further enhances the molecule's reactivity and bioavailability. Recent studies have highlighted the importance of this structural arrangement in enabling specific interactions with biological targets.

Synthesis and Isolation

The synthesis of CAS No 2189893-22-7 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed enantioselective catalysis to achieve the desired stereochemistry at the 3aR and 6aS positions. The isolation process has been optimized to ensure high purity levels, which are essential for subsequent biological testing. Recent advancements in asymmetric synthesis have significantly improved the yield and enantiomeric excess of this compound.

Biological Activity

1-(3aR,6aS)-hexahydro-1H-furo[3,4-c]pyrrol-5-ylprop-2-en-1-one has demonstrated remarkable biological activity in various assays. Preclinical studies have shown potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. Additionally, recent research has revealed its potential as an anticancer agent due to its ability to inhibit key enzymes involved in tumor progression. The compound's selectivity for specific biological targets has been validated through extensive in vitro and in vivo experiments.

Applications in Medicinal Chemistry

The unique combination of structural features and biological activities positions CAS No 2189893-22-7 as a valuable tool in drug discovery programs. Its anti-inflammatory properties make it a potential candidate for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders. Furthermore, its anticancer activity suggests its utility in developing targeted therapies for various malignancies. Researchers are actively exploring its potential as a lead compound for drug development.

Future Directions

The future of 1-(3aR,6aS)-hexahydro-1H-furo[3,4-c]pyrrol-5-ypropaneone lies in further elucidating its mechanism of action and expanding its application scope. Ongoing studies aim to identify additional biological targets and optimize its pharmacokinetic profile for clinical use. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into therapeutically relevant agents.

In conclusion, CAS No 2189893